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Compound of Interest

Compound Name: ND1-YL2

Cat. No.: B12375727

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical compounds are paramount. This document provides a
comprehensive, step-by-step guide for the proper disposal of ND1-YL2, a peptide-based
PROTAC® (Proteolysis Targeting Chimera) of the steroid receptor co-activator 1 (SRC-1).
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Disclaimer: This guide is intended for informational purposes and is based on general best
practices for laboratory chemical waste disposal. The Safety Data Sheet (SDS) for ND1-YL2,
available from the supplier, is the primary source of safety and disposal information and must
be consulted before handling or disposing of this compound. Always adhere to your institution's
specific environmental health and safety (EHS) guidelines and local regulations.

Immediate Safety and Logistical Information

ND1-YL2 is a research chemical with potential biological activity.[1] While a specific hazard
profile is not publicly available, it should be handled with care, assuming it may have
unforeseen toxicological properties.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles are mandatory.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.
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e Body Protection: A standard laboratory coat is required.

In Case of a Spill:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).
o Collect the absorbed material into a designated hazardous waste container.

» Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous
waste.

e Report the spill to your laboratory supervisor and EHS department.

Step-by-Step Disposal Protocol for ND1-YL2

The proper disposal of ND1-YL2, like many research chemicals, involves segregation and clear
labeling to ensure it is handled correctly by waste management professionals.

Experimental Protocol: Waste Segregation and Packaging

» Waste Identification: Classify all waste containing ND1-YL2 as hazardous chemical waste.
This includes:

o

Unused or expired ND1-YL2 solid compound.

o

Solutions containing ND1-YL2.

[¢]

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

[¢]

Contaminated PPE (gloves, bench paper).
» Container Selection:

o Solid Waste: Use a clearly labeled, sealable, and chemically compatible container for solid
waste contaminated with ND1-YL2. A heavy-duty plastic bag or a rigid container is
suitable.
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o Liquid Waste: Collect liquid waste containing ND1-YL2 in a sealable, leak-proof, and
chemically compatible container (e.g., a high-density polyethylene bottle). Do not mix with
other incompatible waste streams.

o Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with ND1-YL2 must
be disposed of in a designated sharps container.

e Labeling:
o All waste containers must be clearly labeled with a "Hazardous Waste" tag.
o The label must include:

The full chemical name: "ND1-YL2"

The approximate quantity of the waste.

The date of accumulation.

The laboratory and principal investigator's name.

e Storage:
o Store waste containers in a designated, secure area within the laboratory.
o Ensure waste containers are kept closed except when adding waste.
o Store in secondary containment to prevent spills.

» Disposal Request:

o Once a waste container is full or is ready for disposal, follow your institution's procedures
to request a pickup from the EHS department.

Data Presentation: ND1-YL2 Properties

A summary of the available quantitative data for ND1-YL2 is provided below for reference. This
information is useful for waste management personnel in characterizing the waste stream.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12375727?utm_src=pdf-body
https://www.benchchem.com/product/b12375727?utm_src=pdf-body
https://www.benchchem.com/product/b12375727?utm_src=pdf-body
https://www.benchchem.com/product/b12375727?utm_src=pdf-body
https://www.benchchem.com/product/b12375727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Weight 2385.93 g/mol [1]

Formula C114H189N27028[1]

Purity >95%[1]

Solubility Soluble to 1 mg/ml in water[1]
Storage Store at -20°C[1]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ND1-YL2.
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Caption: Workflow for the safe disposal of ND1-YL2 from the laboratory to final disposal.

This comprehensive guide provides the necessary framework for the responsible disposal of
ND1-YL2. By following these procedures, laboratory personnel can maintain a safe working
environment and ensure compliance with all relevant regulations. Always prioritize safety and
consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ND1-YL2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375727#nd1-yl2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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